1-Benzyloxy-4-chloromethyl-2-trifluoromethyl-benzene

• Molecular Formula: C15H12ClF3O
• Molecular Weight: 300.7 g/mol
• IUPAC Name: 4-(chloromethyl)-1-phenylmethoxy-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C15H12ClF3O/c16-9-12-6-7-14(13(8-12)15(17,18)19)20-10-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key: GISCXYLVNFIAEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)CCl)C(F)(F)F

Description

1-Benzyloxy-4-chloromethyl-2-trifluoromethyl-benzene is a useful research compound. Its molecular formula is C15H12ClF3O and its molecular weight is 300.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (2.0 mL) was added to solution of (4-benzyloxy-3-trifluoromethyl-phenyl)-methanol (CAB03047, 3.10 g, 11.0 mmol) in dichloromethane (20 mL). The solution was stirred for 1 h at room temperature and concentrated under reduced pressure. Then diethyl ether (100 mL) and water (20 mL) were added. The organic layer was separated, washed with conc. sodium bicarbonate solution (10 mL), dried over sodium sulphate and concentrated under reduced pressure. The resulting oil solidified after a few minutes and was dried under high vacuum. Yield: 3.25 g (98%). 1H-NMR (400 MHz, CDCl3) δ=4.57 (s, 2H, —CH2Cl), 5.22 (s, 2H, —OCH2Ph), 7.02 (d, J=8.5 Hz, 1H), 7.31-7.52 (m, 6H), 7.63 (d, J=2.0 Hz, 1H). LRMS (FAB+): 91.1 (100), 265.2 (8), 300.1 (10, [M]+).